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Compound of Interest

Compound Name: VER-82576

CAS No.: 847559-80-2

Cat. No.: B1683998

Get Quote

Technical Support Center: VER-82576
This guide provides detailed protocols and answers to frequently asked questions regarding

the preparation of VER-82576 stock solutions for research applications.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a VER-82576 stock solution?

A1: Based on solubility data, Ethanol and DMF are the recommended solvents for preparing a

VER-82576 stock solution. It is soluble in Ethanol at up to 21 mg/mL and in DMF at 12 mg/mL.

[1][2] For cell-based assays, it is crucial to determine the tolerance of your specific cell line to

these solvents.

Q2: Can I use DMSO to dissolve VER-82576?

A2: It is noted that VER-82576 is insoluble in DMSO.[1] The solubility can be further reduced if

the DMSO has absorbed moisture. Therefore, it is highly recommended to use fresh,

anhydrous DMSO if you must use it, though other solvents are preferred.

Q3: My VER-82576 is not dissolving completely. What should I do?
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A3: If you encounter solubility issues, consider the following:

Vortexing: Mix the solution thoroughly by vortexing.

Warming: Gently warm the solution to 37°C to aid dissolution.

Sonication: Use a sonicator to help break down any clumps and enhance solubility.

Solvent Choice: Ensure you are using a recommended solvent like Ethanol or DMF at an

appropriate concentration.

Q4: How should I store the VER-82576 powder and stock solution?

A4: The powdered form of VER-82576 should be stored at -20°C for up to 3 years.[1] Once a

stock solution is prepared, it is recommended to aliquot it into single-use vials to avoid

repeated freeze-thaw cycles. The stock solution can be stored at -80°C for up to one year or at

-20°C for up to one month.[1]

Q5: What is the molecular weight of VER-82576?

A5: The molecular weight of VER-82576 is 480.4 g/mol .[2] This information is essential for

calculating the required mass of the compound to achieve a specific molar concentration for

your stock solution.

Quantitative Data Summary
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Parameter Value Source

Molecular Weight 480.4 g/mol [2]

Solubility

Ethanol 15-21 mg/mL [1]

DMF 12 mg/mL [2]

DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL [2]

Water Insoluble [1]

DMSO Insoluble [1]

Storage

Powder 3 years at -20°C [1]

Stock Solution in Solvent 1 year at -80°C [1]

1 month at -20°C [1]

Experimental Protocols
Preparation of a 10 mM VER-82576 Stock Solution in
Ethanol
This protocol describes the preparation of 1 mL of a 10 mM stock solution of VER-82576 in

Ethanol.

Materials:

VER-82576 powder

Anhydrous Ethanol

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Analytical balance

Vortex mixer

Procedure:

Calculate the required mass of VER-82576:

Mass (g) = Molar Concentration (mol/L) * Volume (L) * Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L * 0.001 L * 480.4 g/mol = 4.804 mg

Weigh the VER-82576 powder:

Place a sterile microcentrifuge tube on the analytical balance and tare it.

Carefully weigh out 4.804 mg of VER-82576 powder into the microcentrifuge tube.

Dissolve the powder:

Using a calibrated micropipette, add 1 mL of anhydrous Ethanol to the tube containing the

VER-82576 powder.

Close the tube tightly and vortex the solution until the powder is completely dissolved. A

clear solution should be obtained.

Storage:

Aliquot the stock solution into single-use sterile microcentrifuge tubes.

Label the tubes clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.
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Issue Possible Cause Recommended Solution

Precipitation upon dilution in

aqueous buffer

The solubility limit in the

aqueous medium has been

exceeded.

- Reduce the final

concentration of VER-82576 in

the assay.- Increase the

percentage of the organic

solvent in the final solution,

ensuring it is not toxic to the

cells.

Cloudy or hazy solution
Incomplete dissolution or

presence of impurities.

- Continue vortexing or use

sonication to aid dissolution.-

Centrifuge the solution to pellet

any undissolved material and

use the clear supernatant.

Inconsistent experimental

results

Degradation of the compound

due to improper storage or

repeated freeze-thaw cycles.

- Always use freshly prepared

dilutions from a properly stored

stock solution.- Ensure the

stock solution is stored in

single-use aliquots to avoid

freeze-thaw cycles.
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Caption: Workflow for preparing VER-82576 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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